Cas no 2227862-79-3 (rac-(1R,2R)-2-(3-methylfuran-2-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(3-methylfuran-2-yl)cyclopropan-1-amine
• CAS No: 2227862-79-3
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 5859433
• PubChem ID: 165673184
• Update Time: 2025-06-09

rac-(1R,2R)-2-(3-methylfuran-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-methylfuran-2-yl)cyclopropan-1-amine
• EN300-1740175
• 2227862-79-3

• Inchi： 1S/C8H11NO/c1-5-2-3-10-8(5)6-4-7(6)9/h2-3,6-7H,4,9H2,1H3/t6-,7-/m1/s1
• InChI Key： KODFKEGPEOSWSJ-RNFRBKRXSA-N
• SMILES： O1C=CC(C)=C1[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.2Ų

Additional information on rac-(1R,2R)-2-(3-methylfuran-2-yl)cyclopropan-1-amine

Comprehensive Overview of rac-(1R,2R)-2-(3-methylfuran-2-yl)cyclopropan-1-amine (CAS No. 2227862-79-3)

The compound rac-(1R,2R)-2-(3-methylfuran-2-yl)cyclopropan-1-amine (CAS No. 2227862-79-3) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 3-methylfuran-2-yl moiety attached to a cyclopropane ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical properties and potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the key reasons rac-(1R,2R)-2-(3-methylfuran-2-yl)cyclopropan-1-amine has garnered attention is its role in the development of novel therapeutic agents. The cyclopropane ring is known for its ability to enhance metabolic stability and bioavailability, while the furan group contributes to its interaction with biological targets. This combination makes the compound a promising candidate for further exploration in medicinal chemistry. Recent studies have highlighted its potential in modulating neurotransmitter systems, which aligns with the growing interest in neurological drug development and precision medicine.

In addition to its pharmaceutical applications, rac-(1R,2R)-2-(3-methylfuran-2-yl)cyclopropan-1-amine is also being investigated for its use in agrochemicals. The 3-methylfuran moiety is known to exhibit pesticidal and herbicidal activities, making it a valuable scaffold for designing next-generation crop protection agents. With the increasing demand for sustainable agriculture and eco-friendly pesticides, this compound could play a pivotal role in addressing global food security challenges.

The synthesis of rac-(1R,2R)-2-(3-methylfuran-2-yl)cyclopropan-1-amine involves sophisticated chiral resolution techniques to isolate the desired enantiomers. This process is critical for ensuring the compound's efficacy and safety in potential applications. Advances in asymmetric synthesis and catalysis have significantly improved the yield and purity of such chiral compounds, making them more accessible for research and development. These innovations are particularly relevant in the context of green chemistry, where minimizing waste and optimizing resource use are paramount.

From a commercial perspective, the demand for rac-(1R,2R)-2-(3-methylfuran-2-yl)cyclopropan-1-amine is expected to rise as its applications become more widely recognized. Pharmaceutical and agrochemical companies are actively seeking high-quality intermediates to accelerate their R&D pipelines. The compound's CAS No. 2227862-79-3 serves as a unique identifier, facilitating its procurement and regulatory compliance. As the industry shifts toward custom synthesis and tailored solutions, this compound is poised to become a key player in the market.

In conclusion, rac-(1R,2R)-2-(3-methylfuran-2-yl)cyclopropan-1-amine represents a fascinating area of research with broad implications for healthcare and agriculture. Its structural complexity and functional versatility make it a standout candidate for further investigation. Whether in the realm of drug discovery or sustainable agrochemicals, this compound holds immense promise for addressing some of the most pressing challenges of our time.